1-methylquinoline-4(1H)-thione

• CAS RN: 6291-51-6
• Molecular Formula: C10H9NS
• Molecular Weight: 175.25 g/mol
• IUPAC Name: 1-methylquinoline-4-thione
• InChI: InChI=1S/C10H9NS/c1-11-7-6-10(12)8-4-2-3-5-9(8)11/h2-7H,1H3
• InChI Key: UHFHXGARFLWEAF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=S)C2=CC=CC=C21
• solubility: 25.2 [ug/mL] (The mean of the results at pH 7.4)

Description

1-methylquinoline-4(1H)-thione is a useful research compound. Its molecular formula is C10H9NS and its molecular weight is 175.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under an inert atmosphere, 1 g of 1-methyl-4-quinolone was dissolved in 20 ml of benzene and then under bigorous stirring, 1.27 g of 2,4-bis-(4-methoxyphenyl)-2,4-dithioxo-1,3,2,4-dithiadiphosphetane (Lawesson's reagent) was added all at once with stirring for 1 hour at reflux. After cooling and concentrating to dryness by distilling under reduced pressure, the 2.5 g of residue were chromatographed on silica and eluted with a mixture of methyl chloride and methanol (9/1) to obtain 910 mg of the expected product melting at 208°-210° C.